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Compound of Interest

Compound Name: Ambocin

Cat. No.: B1587910

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct primary research on Ambocin (Genistein 7-O-apiosyl-(1->6)-glucoside,
CAS: 108044-05-9) is limited in publicly available scientific literature. This guide provides a
detailed overview of the known and potential research applications of Ambocin by focusing on
the extensive data available for its aglycone, Genistein, and related phytoestrogens from its
primary source, Pueraria mirifica. As a glycoside, Ambocin is a pro-drug form of Genistein, and
its biological activity is largely expected to be realized after metabolic cleavage of the sugar
moieties in vivo.

Introduction to Ambocin

Ambocin is a naturally occurring isoflavone glycoside found in the Thai medicinal plant
Pueraria mirifica and other legumes such as Eriosema tuberosum and Neorautanenia
amboensis. Chemically, it is the 7-O-apiosyl-(1->6)-glucoside of Genistein. Isoflavones belong
to the flavonoid class of polyphenolic secondary metabolites and are often referred to as
phytoestrogens due to their structural similarity to mammalian estrogen, allowing them to
interact with estrogen receptors.

While Ambocin itself is not extensively studied, its aglycone, Genistein, is one of the most well-
researched isoflavones, with a plethora of data on its biological activities. The primary research
applications of Ambocin are therefore inferred from the activities of Genistein and the
therapeutic use of Pueraria mirifica extracts. These applications span oncology, endocrinology,
cardiovascular health, and neuroscience.
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Chemical Structure:

e Compound: Ambocin

e CAS Number: 108044-05-9

e Molecular Formula: C26H28014
» Molecular Weight: 564.49 g/mol

o Class: Isoflavone Glycoside

Core Research Applications & Mechanisms of
Action

The research applications of Ambocin are best understood through the pleiotropic
mechanisms of its active form, Genistein.

Oncology Research

Genistein exhibits potent antitumor properties, making Ambocin a compound of interest for
cancer research. The mechanisms are multifaceted and include the inhibition of cell
proliferation, induction of apoptosis, and suppression of angiogenesis and metastasis.

Key Mechanisms:

» Tyrosine Kinase Inhibition: Genistein is a broad-spectrum inhibitor of protein tyrosine kinases
(PTKs), which are critical components of signaling pathways that regulate cell growth and
proliferation.

o Estrogen Receptor (ER) Modulation: It acts as a Selective Estrogen Receptor Modulator
(SERM). At low concentrations, it can exhibit weak estrogenic effects, while at higher
concentrations, it can antagonize estrogen, particularly in hormone-dependent cancers like
breast cancer.

» Cell Cycle Arrest: Genistein can induce cell cycle arrest, primarily at the G2/M phase, by
modulating the expression of cyclins and cyclin-dependent kinases (CDKSs).
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 Induction of Apoptosis: It triggers programmed cell death by activating caspase cascades
and modulating key signaling pathways such as PI3K/Akt.

Signaling Pathway: Genistein's Effect on the PI3K/Akt Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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